Cas no 1423031-19-9 (2-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrobromide)

• Product Name: 2-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrobromide
• CAS No: 1423031-19-9
• MF: C₆H₁₁BrN₂S
• MW: 223.133939027786
• CID: 4598325
• Update Time: 2025-06-13

2-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrobromide

• Inchi： 1S/C6H10N2S.BrH/c1-5-8-6(2-3-7)4-9-5;/h4H,2-3,7H2,1H3;1H
• InChI Key： UBPJEZMOWYJQDD-UHFFFAOYSA-N
• SMILES： C(C1=CSC(C)=N1)CN.Br

Additional information on 2-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrobromide

Comprehensive Overview of 2-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrobromide (CAS No. 1423031-19-9)

2-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrobromide (CAS No. 1423031-19-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiazole core and amine functionality, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing bioactive molecules.

The thiazole ring, a key feature of this compound, is a heterocyclic structure containing sulfur and nitrogen atoms. This moiety is prevalent in many biologically active compounds, including vitamins (e.g., thiamine) and antimicrobial agents. The presence of the 2-methyl group and the ethylamine side chain further enhances its reactivity and potential for derivatization, making it a versatile building block in medicinal chemistry.

In recent years, the demand for 2-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrobromide has increased due to its role in the development of central nervous system (CNS) therapeutics. Its structural similarity to neurotransmitters and neuromodulators has prompted investigations into its potential effects on neurotransmitter receptors and ion channels. These studies align with current trends in neuroscience research, where targeting G-protein-coupled receptors (GPCRs) and ligand-gated ion channels is a major focus.

Another area of interest is the compound's potential application in cancer research. The thiazole scaffold is known to exhibit antitumor properties, and researchers are exploring its derivatives for their ability to inhibit kinase enzymes or modulate apoptotic pathways. This aligns with the growing emphasis on targeted cancer therapies and small-molecule inhibitors in oncology.

From a synthetic chemistry perspective, 2-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrobromide is valued for its stability and solubility in aqueous solutions, attributed to the dihydrobromide salt form. This property is critical for its use in high-throughput screening (HTS) and in vitro assays, where consistent performance is essential. The compound's compatibility with biochemical assays and cell-based studies further underscores its utility in modern drug discovery pipelines.

Environmental and safety considerations are also important when working with this compound. While it is not classified as hazardous under standard regulations, proper handling protocols should be followed to ensure safe usage in laboratory settings. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when handling this material.

The growing interest in 2-(2-methyl-1,3-thiazol-4-yl)ethan-1-amine dihydrobromide is reflected in its increasing presence in scientific literature and patent filings. Its versatility as a pharmacophore and its potential to serve as a precursor for novel therapeutics make it a compound of enduring relevance. As research continues to uncover new applications, this molecule is likely to remain a focal point in the fields of medicinal chemistry and drug development.